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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-6-nitrophenol

Cat. No.: B1271563 Get Quote

This guide provides a detailed overview of the molecular structure and properties of 2-Bromo-
4-fluoro-6-nitrophenol, a chemical compound relevant to researchers, scientists, and

professionals in drug development.

Molecular Structure and Properties
2-Bromo-4-fluoro-6-nitrophenol is an aromatic compound with a phenol ring substituted with

bromine, fluorine, and a nitro group. The molecular formula for this compound is C₆H₃BrFNO₃.

[1][2] Its structure is characterized by a hydroxyl group (-OH) on the phenol ring, which imparts

acidic properties, along with the electron-withdrawing effects of the halogen and nitro

substituents.

The specific arrangement of these functional groups on the phenol ring is as follows:

A bromine atom at the C2 position.

A fluorine atom at the C4 position.

A nitro group (NO₂) at the C6 position.

This substitution pattern influences the chemical reactivity and physical properties of the

molecule.
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The key quantitative properties of 2-Bromo-4-fluoro-6-nitrophenol are summarized in the

table below for easy reference.

Property Value Source

Molecular Formula C₆H₃BrFNO₃ [1][2]

Molecular Weight 236.00 g/mol [2]

CAS Number 320-75-2 [2][3]

Melting Point 67°C [3]

Boiling Point 238.7°C at 760 mmHg [3]

Density 1.965 g/cm³ [3]

Molecular Structure Visualization
The two-dimensional chemical structure of 2-Bromo-4-fluoro-6-nitrophenol is depicted in the

diagram below, generated using the DOT language. This visualization clarifies the spatial

arrangement of the atoms and functional groups.
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Click to download full resolution via product page

Molecular structure of 2-Bromo-4-fluoro-6-nitrophenol.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and specific signaling pathways involving 2-Bromo-4-fluoro-6-
nitrophenol are not extensively documented in publicly available scientific literature. As a

specialized chemical, its biological activity and mechanisms of action would typically be

investigated in the context of specific research studies. Professionals seeking to utilize this

compound in experimental settings would need to develop protocols based on the intended

application, such as in synthetic chemistry or as a potential bioactive agent.

For drug development professionals, the initial steps would involve in vitro screening assays to

determine its biological targets, followed by more complex cellular and in vivo studies to

elucidate its mechanism of action and potential therapeutic effects. The design of such

experiments would be highly dependent on the research goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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